Cas no 943-13-5 (Cyclobuta[f]-1,3-benzodioxole-5-carbonitrile, 5,6-dihydro-)

• Product Name: Cyclobuta[f]-1,3-benzodioxole-5-carbonitrile, 5,6-dihydro-
• CAS No: 943-13-5
• MF: C₁₀H₇NO₂
• MW: 173.168082475662
• CID: 752341
• PubChem ID: 390052
• Update Time: 2025-04-19

Cyclobuta[f]-1,3-benzodioxole-5-carbonitrile, 5,6-dihydro- Chemical and Physical Properties

Names and Identifiers

• Cyclobuta[f]-1,3-benzodioxole-5-carbonitrile, 5,6-dihydro-
• 5-cyano-5,6-dihydrocyclobuta(f)-1,3-benzodioxole
• 5,6-Dihydrocyclobuta[f][1,3]benzodioxole-5-carbonitrile
• JJWVROPXUHNEPC-UHFFFAOYSA-N
• CHEMBL1973934
• SCHEMBL6981317
• AKOS004907891
• NSC-686966
• DTXSID10327790
• NCI60_031343
• 943-13-5
• NSC686966

• Inchi： 1S/C10H7NO2/c11-4-7-1-6-2-9-10(3-8(6)7)13-5-12-9/h2-3,7H,1,5H2
• InChI Key： JJWVROPXUHNEPC-UHFFFAOYSA-N
• SMILES： O1COC2C1=CC1=C(C=2)CC1C#N

Computed Properties

• Exact Mass: 173.047678466g/mol
• Monoisotopic Mass: 173.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles